N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)butyramide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]butanamide
• InChI: InChI=1S/C24H31N3O5S/c1-5-7-22(28)25-17-8-11-19(12-9-17)33(30,31)26-18-10-13-20-21(15-18)32-16-24(3,4)23(29)27(20)14-6-2/h8-13,15,26H,5-7,14,16H2,1-4H3,(H,25,28)
• InChI Key: VTBPJTYZSVQNCM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CCC
• Molecular Formula: C24H31N3O5S
• Molecular Weight: 473.6 g/mol
• CAS No.: 921992-62-3

Description

N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)butyramide is a useful research compound. Its molecular formula is C24H31N3O5S and its molecular weight is 473.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

• Synthesis Techniques and Structural Analysis : The compound's synthesis involves heterocyclic hybrids, as demonstrated in studies involving similar benzimidazole-tethered oxazepine compounds. These studies include spectroscopic and X-ray diffraction analyses to elucidate structural details, with a focus on charge distributions and molecular structures (Almansour et al., 2016).

Biological Applications

• Potential in Biological Research : Related compounds have been investigated for their biological applications. For example, novel benzoxazepine, benzothiazepine, and benzodiazepine derivatives demonstrate antimicrobial and anti-inflammatory properties, suggesting potential research applications for the compound (Kendre et al., 2015).

Material Science Applications

• Applications in Material Science : The compound's derivatives, such as those from pyrazole and oxazepine families, can have material science applications. For example, studies on dibenzo[b,f]pyrazolo[1,5-d][1,4]oxazepines reveal their potential in creating rare heterocyclic systems, which might be of interest in material science (Sapegin et al., 2012).

Chemical Synthesis

• Innovations in Chemical Synthesis : The research on similar compounds has led to the development of innovative synthesis methods, such as one-pot synthesis techniques, that could be applicable to this compound. This approach is demonstrated in the synthesis of tetrahydrobenzo[b]pyran derivatives, which may offer insights into more efficient synthesis methods for similar compounds (Jin et al., 2004).

Medicinal Chemistry

• Exploration in Medicinal Chemistry : Compounds with structural similarities have been studied for their medicinal properties, particularly as carbonic anhydrase inhibitors, which indicates potential research avenues in medicinal chemistry for N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)butyramide (Sapegin et al., 2018).